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Cat. No.: B159063

An In-depth Technical Guide to the Synthesis of Calcium Chlorate Dihydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis methods for
calcium chlorate dihydrate (Ca(ClOs)2:2H20), a powerful oxidizing agent with applications in
various fields. This document details the core synthetic pathways, experimental protocols, and
relevant quantitative data to support research and development activities.

Introduction

Calcium chlorate, in its dihydrate form, is a white crystalline solid that is soluble in water. Its
strong oxidizing properties make it useful in pyrotechnics, as a herbicide, and in certain
chemical syntheses. The preparation of pure calcium chlorate dihydrate requires careful
control of reaction conditions to minimize the formation of byproducts and ensure the desired
crystalline form is obtained. This guide focuses on the two principal methods for its synthesis:
the chlorination of calcium hydroxide and the electrolysis of calcium chloride.

Synthesis Methods
There are two primary methods for the synthesis of calcium chlorate:

e Method 1: Chlorination of Calcium Hydroxide. This is a widely used industrial method that
involves the reaction of chlorine gas with a hot suspension of calcium hydroxide (milk of

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b159063?utm_src=pdf-interest
https://www.benchchem.com/product/b159063?utm_src=pdf-body
https://www.benchchem.com/product/b159063?utm_src=pdf-body
https://www.benchchem.com/product/b159063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

lime).

e Method 2: Electrolysis of Calcium Chloride. This method involves the electrochemical
conversion of calcium chloride in an aqueous solution to calcium chlorate. While theoretically
straightforward, it presents practical challenges that must be addressed.

Method 1: Chlorination of Calcium Hydroxide

This method is based on the disproportionation of hypochlorite, which is formed as an
intermediate. The overall reaction is:

6 Ca(OH)2 + 6 Cl2 — Ca(Cl0O3)2 + 5 CaClz + 6 H20[1]

The process yields a mixture of calcium chlorate and calcium chloride, from which the dihydrate
of calcium chlorate can be crystallized.

A detailed laboratory-scale protocol for this method is outlined below, based on industrial
processes.

Materials:

e Calcium hydroxide (Ca(OH)z2)
e Chlorine gas (Cl2)

« Distilled water

Equipment:

Reaction vessel with a gas inlet tube, a stirrer, and a heating mantle

Gas flow meter

pH meter

Filtration apparatus (e.g., Buchner funnel)

Crystallization dish
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e Vacuum desiccator
Procedure:

o Preparation of Milk of Lime: Prepare a suspension of calcium hydroxide (milk of lime) in
distilled water in the reaction vessel. The concentration should be carefully controlled to
ensure efficient reaction.

o Chlorination: Heat the suspension to a temperature between 70-80°C with constant stirring.
Bubble chlorine gas through the hot suspension at a controlled rate.

e Reaction Monitoring: Monitor the pH of the reaction mixture. The reaction proceeds through
the formation of calcium hypochlorite, which then disproportionates to calcium chlorate and
calcium chloride at elevated temperatures.

o Completion and Filtration: Once the reaction is complete (indicated by a change in pH and
the cessation of chlorine absorption), stop the chlorine flow and allow the mixture to cool.
Filter the hot solution to remove any unreacted calcium hydroxide and other insoluble
impurities.

o Crystallization: Transfer the filtrate, which contains both calcium chlorate and calcium
chloride, to a crystallization dish. Concentrate the solution by gentle heating to the point of
saturation. Allow the solution to cool slowly to room temperature. Calcium chlorate
dihydrate is less soluble than calcium chloride and will crystallize out.

« |solation and Drying: Separate the crystals from the mother liquor by filtration. Wash the
crystals with a small amount of cold distilled water to remove residual calcium chloride. Dry
the purified crystals in a vacuum desiccator.

Method 2: Electrolysis of Calcium Chloride

The electrolysis of a hot, concentrated solution of calcium chloride can produce calcium
chlorate. The primary challenge in this process is the formation of a passivating layer of
calcium hydroxide on the cathode, which can halt the flow of electric current.[2] The use of a
titanium cathode can mitigate this issue.

Materials:
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e Calcium chloride (CaClz)
« Distilled water
 Dilute hydrochloric acid (for cathode cleaning)

Equipment:

Electrolytic cell

DC power supply

Anode (e.g., graphite or mixed metal oxide coated titanium)

Cathode (Titanium is recommended)

Heater and thermometer

Stirrer

Procedure:

Electrolyte Preparation: Prepare a concentrated solution of calcium chloride in distilled water
(e.g., 20-30% wiv).

o Cell Setup: Assemble the electrolytic cell with the anode and titanium cathode. Ensure the
electrodes are positioned to allow for efficient circulation of the electrolyte.

o Electrolysis: Heat the electrolyte to 60-80°C and begin stirring. Apply a direct current to the
cell. The current density should be carefully controlled to optimize chlorate formation and
minimize side reactions. A typical anode current density is in the range of 300-500 A/mZ.

e Process Monitoring: Periodically monitor the temperature and pH of the electrolyte. The pH
will tend to increase due to the formation of hydroxide ions at the cathode. If necessary,
small additions of hydrochloric acid can be made to maintain a near-neutral pH, though this
can reduce current efficiency.
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» Cathode Maintenance: The titanium cathode may still require periodic cleaning to remove
any deposited calcium hydroxide. This can be done by briefly immersing it in dilute
hydrochloric acid.[2]

e Product Isolation: After a sufficient amount of chlorate has been formed (which can be
monitored by analytical methods), terminate the electrolysis. The resulting solution will
contain calcium chlorate and unreacted calcium chloride. Isolate the calcium chlorate
dihydrate by fractional crystallization as described in Method 1.

Data Presentation

The following tables summarize key quantitative data associated with the synthesis of calcium
chlorate dihydrate.

Table 1: Physical and Chemical Properties of Calcium Chlorate Dihydrate

Property Value

Chemical Formula Ca(Cl03)2:2H20

Molar Mass 243.01 g/mol

Appearance White crystalline solid
Density 2.71 g/cm3

Melting Point Decomposes upon heating
Solubility in Water 209 g/100 mL at 20°C

Table 2: Comparison of Synthesis Methods
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Method 1: Chlorination of Method 2: Electrolysis of

Parameter
Ca(OH)2 CaClz
) Calcium hydroxide, Chlorine Calcium chloride, Water,
Primary Reactants .
gas Electricity
Key Byproducts Calcium chloride Calcium hydroxide (at cathode)

Current efficiency can reach up
to 90% under optimal

Reported Yield Data not readily available B )
conditions, but isolated product
yield is not widely reported.
Contamination with calcium Contamination with unreacted

Purity Concerns ] ] )
chloride calcium chloride

Handling of toxic chlorine gas; Cathode passivation by
Key Challenges ) ) )
Separation of CaCl2 Ca(OH)z; Energy intensive

Mandatory Visualizations
Signaling Pathways and Experimental Workflows

The following diagrams illustrate the logical flow of the synthesis methods described.
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Caption: Workflow for the synthesis of calcium chlorate dihydrate via chlorination of calcium
hydroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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